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For Researchers, Scientists, and Drug Development Professionals

Introduction

C.1. Acid Violet 47 is an acid dye whose precise chemical identity and associated solubility data
are not consistently defined in publicly accessible scientific literature. Research indicates a
significant ambiguity in its classification, with nomenclature often overlapping with other dyes,
most notably C.I. Acid Violet 17 (CAS 4129-84-4) and C.I. Direct Violet 47 (CAS 13011-70-6).
This guide provides a comprehensive overview of the available qualitative solubility information
for these closely related compounds, which may serve as a proxy for understanding the
solubility characteristics of the substance generally referred to as "Acid Violet 47."

Due to the absence of quantitative solubility data, this document emphasizes qualitative
descriptions and presents a general experimental protocol for determining dye solubility. This
allows researchers to generate precise data for their specific samples and solvent systems.

Qualitative Solubility Data

The solubility of acid dyes is largely dictated by the presence of sulfonic acid groups, which
confer hydrophilicity. The available information for dyes closely related to or potentially
synonymous with C.1. Acid Violet 47 is summarized below.
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Qualitative Solubility of Qualitative Solubility of
Solvent C.l. Acid Violet 17 (CAS C.l. Direct Violet 47 (CAS
4129-84-4) 13011-70-6)
Water Easily Soluble[1][2][3] Soluble[2]
Ethanol Easily Soluble[1][4] Soluble[2]
Methanol Very Slightly Soluble[2] Not specified
Acetone Not specified Not specified

Note: The term "soluble” indicates that the dye dissolves to an appreciable extent, while "easily
soluble" suggests a higher degree of solubility. "Very slightly soluble™ implies minimal
dissolution. These are qualitative descriptions and the actual solubility can vary with
temperature, pH, and the purity of both the dye and the solvent.

For comparative purposes, C.I. Acid Violet 48 has a reported aqueous solubility of
approximately 80 g/L at 90 °C. This quantitative value for a structurally similar anthraquinone
acid dye provides a useful, albeit indirect, reference point.

Experimental Protocol for Solubility Determination

The following is a generalized protocol for determining the solubility of an acid dye in various
solvents. This method is based on the principle of creating a saturated solution and then
quantifying the concentration of the dissolved dye, typically using UV-Vis spectrophotometry.

1. Materials and Equipment:

C.l. Acid Violet 47 sample

Selected solvents (e.g., deionized water, ethanol, methanol, acetone)

Analytical balance

Volumetric flasks

Pipettes
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Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)

UV-Vis spectrophotometer

Constant temperature bath or shaker

2. Procedure:

Preparation of a Saturated Solution:

o Add an excess amount of the C.I. Acid Violet 47 powder to a known volume of the solvent
in a sealed container. The excess is to ensure that the solution reaches saturation.

o Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to
ensure equilibrium is reached. A constant temperature bath with a shaker is ideal.

e Separation of Undissolved Solid:
o After the equilibration period, allow the solution to settle.

o Carefully separate the saturated supernatant from the undissolved solid. This can be
achieved by either centrifugation followed by decantation or by filtering the solution
through a fine-pore filter that does not adsorb the dye.

e Quantification of Dissolved Dye:

[¢]

Prepare a series of standard solutions of the dye in the same solvent with known
concentrations.

o Measure the absorbance of these standard solutions at the wavelength of maximum
absorbance (Amax) for C.I. Acid Violet 47 using a UV-Vis spectrophotometer.

o Construct a calibration curve by plotting absorbance versus concentration (Beer-Lambert
Law).

o Accurately dilute a known volume of the saturated supernatant to a concentration that falls
within the range of the calibration curve.
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o Measure the absorbance of the diluted saturated solution.
o Use the calibration curve to determine the concentration of the diluted solution.

o Calculate the concentration of the original saturated solution, accounting for the dilution
factor. This concentration represents the solubility of the dye in that solvent at the specified
temperature.

3. Data Presentation:

o Record the solubility in a table, specifying the solvent, temperature, and the determined
solubility value (e.g., in g/L or mol/L).

Visualization of Experimental Workflow

The logical flow of the experimental protocol for determining dye solubility can be visualized as
follows:

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
@u‘t: Obtain Dye and SolveD

Prepare Saturated Solution
(Excess dye in solvent)

}

Equilibrate at Constant Temperature
(e.g., 24-48h with agitation)

'

Separate Undissolved Solid Prepare Standard Solutions
(Centrifugation or Filtration) (Known Concentrations)

' }

Measure Absorbance of Standards
(UV-Vis Spectrophotometer)

. !

Construct Calibration Curve
(Absorbance vs. Concentration)

' '

Determine Concentration from Curve

}

Calculate Solubility
(Account for dilution)

@ Report Solubility @

Click to download full resolution via product page

Dilute Saturated Supernatant

Measure Absorbance of Diluted Sample

Caption: Experimental workflow for determining dye solubility.
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Signaling Pathway for Dye Dissolution

The dissolution of an acid dye in a polar solvent like water is governed by intermolecular forces.
The following diagram illustrates the key interactions involved.
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Caption: Interactions in acid dye dissolution.

Conclusion

While quantitative solubility data for C.I. Acid Violet 47 remains elusive in the public domain,
qualitative assessments of closely related dyes indicate good solubility in water and ethanol.
The provided experimental protocol offers a robust framework for researchers to determine
precise solubility values for their specific samples and conditions. The inherent ambiguity
surrounding the identity of C.I. Acid Violet 47 underscores the importance of empirical solubility
testing for any research or development application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Solubility Profile of C.I. Acid Violet 47: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1172477#c-i-acid-violet-47-solubility-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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